Cas no 1861510-51-1 (methyl 4-amino-1-[(benzyloxy)methyl]-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-[(benzyloxy)methyl]-1H-pyrazole-3-carboxylate
• CAS No: 1861510-51-1
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• MDL: MFCD31473379
• CID: 5612316
• PubChem ID: 107344679
• Update Time: 2023-09-04

methyl 4-amino-1-[(benzyloxy)methyl]-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-804737
• methyl 4-amino-1-[(benzyloxy)methyl]-1H-pyrazole-3-carboxylate
• 1861510-51-1

• MDL： MFCD31473379
• Inchi： 1S/C13H15N3O3/c1-18-13(17)12-11(14)7-16(15-12)9-19-8-10-5-3-2-4-6-10/h2-7H,8-9,14H2,1H3
• InChI Key： VXPLQFHBHXOJKJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CN1C=C(C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.4Ų